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Compound of Interest

Compound Name:
2,4,5-Trimethylaniline

hydrochloride

Cat. No.: B1235971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2,4,5-
Trimethylaniline hydrochloride (CAS Number: 21436-97-5). The information is intended to

support laboratory research, chemical synthesis, and drug development activities where this

compound is utilized.

Core Physical and Chemical Data
2,4,5-Trimethylaniline hydrochloride is the salt formed from the reaction of the aromatic

amine 2,4,5-Trimethylaniline with hydrochloric acid. This conversion from the free amine to the

hydrochloride salt significantly alters its physical properties, most notably its solubility.

Data Summary
The quantitative physical properties of 2,4,5-Trimethylaniline hydrochloride and its

corresponding free amine are summarized in the table below for comparative analysis.
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Property
2,4,5-Trimethylaniline
Hydrochloride

2,4,5-Trimethylaniline (Free
Amine)

CAS Number 21436-97-5[1] 137-17-7[1]

Molecular Formula C₉H₁₄ClN[2] C₉H₁₃N[3]

Molecular Weight 171.67 g/mol [2] 135.21 g/mol [3]

Appearance
White to greenish crystalline

solid

White crystals or beige

powder[3]

Melting Point 235 °C[1] 68 °C[3]

Boiling Point Data not available 235 °C[3]

Solubility Soluble in water
Sparingly soluble in water (1.5

g/L)

Experimental Protocols
Detailed experimental methodologies for the characterization of this specific compound are not

extensively published. The melting point of 235°C is cited from a 1978 study by Weisburger et

al., which focused on long-term toxicity and carcinogenicity rather than the explicit detailing of

physical property measurements.[1][4] However, a general protocol for such a determination is

provided below.

General Protocol for Melting Point Determination
The melting point of a solid crystalline substance like 2,4,5-Trimethylaniline hydrochloride is

typically determined using a digital melting point apparatus or a traditional Thiele tube method.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Apparatus:

Capillary tubes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://oehha.ca.gov/sites/default/files/media/downloads/crnr/245tma.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/245tma.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/245tma.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Trimethylaniline
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/245tma.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/101211246trimethylanaline.pdf
https://www.benchchem.com/product/b1235971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Digital melting point apparatus (e.g., Stuart SMP10, Mettler Toledo MP70) or Thiele tube with

high-temperature oil (e.g., silicone oil)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small sample of dry 2,4,5-Trimethylaniline hydrochloride is finely

ground using a mortar and pestle to ensure uniform heat distribution.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm by tapping the sealed end of the tube on a hard surface.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the digital

apparatus or attached to the thermometer in a Thiele tube setup.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point (235°C).

Determination: The heating rate is then reduced to 1-2°C per minute to allow for thermal

equilibrium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range is the melting point of the substance.

Verification: The procedure is typically repeated two to three times, and the average value is

reported.

Logical Relationships and Diagrams
The fundamental relationship for this compound is its formation from the free amine base. This

acid-base reaction is crucial for its application, as the resulting salt exhibits significantly

different solubility, which is a key factor in many experimental and developmental workflows.
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Acid-Base Reaction

2,4,5-Trimethylaniline
(Free Amine)

C₉H₁₃N
(Sparingly Soluble in Water)

+
Hydrochloric Acid

(HCl)

2,4,5-Trimethylaniline Hydrochloride
(Salt)

C₉H₁₄ClN
(Soluble in Water)

Click to download full resolution via product page

Caption: Formation of the hydrochloride salt from the free amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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